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This document provides detailed application notes and protocols for the fermentation of
lactonic sophorolipids, a class of glycolipid biosurfactants with significant potential in the
pharmaceutical and biomedical fields.[1] Lactonic sophorolipids are particularly sought after
for their heightened antimicrobial, cytotoxic, and surface tension-reducing properties.[1] These
protocols focus on the production of sophorolipids using the yeast Starmerella bombicola
(formerly Candida bombicola), the most commonly studied and utilized microorganism for this
purpose.[1]

Introduction to Sophorolipids

Sophorolipids are composed of a sophorose sugar headgroup linked to a long-chain fatty acid.
[1] They exist in two primary forms: an open-chain acidic form and a closed-ring lactonic form.
[1] The lactonic form is produced through the intramolecular esterification of the fatty acid's
carboxylic acid group with a hydroxyl group on the sophorose molecule.[1][2] The ratio of these
two forms can be influenced by fermentation conditions.[1][3][4]

Sophorolipid Biosynthesis Pathway
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The biosynthesis of sophorolipids in Starmerella bombicola is a multi-step process. It begins
with the hydroxylation of a fatty acid by a cytochrome P450 monooxygenase.[5] This is followed
by sequential glycosylation steps to add the sophorose headgroup. The final step in the
formation of lactonic sophorolipids is the intramolecular lactonization of the acidic
sophorolipid, a reaction catalyzed by the enzyme Starmerella bombicola lactone esterase
(SBLE).[2]

Cytochrome P450 SBLE
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Caption: Simplified biosynthetic pathway of lactonic sophorolipids.

Fermentation Protocol

This protocol outlines a fed-batch fermentation strategy, which has been shown to increase
yields by preventing substrate inhibition.[6]

Materials and Equipment

e Microorganism:Starmerella bombicola (e.g., ATCC 22214)

e Culture Media: Seed culture medium and fermentation medium (see tables below for
composition)

e Equipment:
o Shaker incubator

o Bioreactor (fermenter) with controls for temperature, pH, dissolved oxygen, agitation, and
aeration

o Autoclave

o Centrifuge
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o Filtration apparatus

o HPLC system for analysis

Media Composition

The composition of the fermentation medium is a critical factor influencing both the yield and
the ratio of lactonic to acidic sophorolipids.[1]

Seed Culture Medium Concentration (g/L)
Glucose 100

Yeast Extract 10

Urea 1

Initial Fermentation Medium Concentration (g/L)
Glucose 100

Yeast Extract 1-5

KH2POa4 1

MgS0a-7H20 0.5

Note: Lower concentrations of yeast extract (< 5 g/L) and longer fermentation times favor the
production of the lactonic form.[1][4][6]

Fed-Batch Feeding Solution Concentration

Glucose 500 g/L

Hydrophobic Substrate (e.g., Oleic Acid, ] ]
] Varies (fed concurrently with glucose)
Sunflower Oil)

Experimental Workflow
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Caption: Overall workflow for lactonic sophorolipid production.
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Step-by-Step Protocol

e Inoculum Preparation:

o

[e]

o

Prepare the seed culture medium and sterilize it.
Inoculate the medium with a fresh culture of S. bombicola.

Incubate at 30°C with shaking at 200 rpm for 48 hours.[7]

e Fermentation:

[e]

Prepare and sterilize the initial fermentation medium in the bioreactor.
Inoculate the fermenter with 2% (v/v) of the seed culture.[7]

Set the initial fermentation parameters: 30°C, pH 5.0, agitation at 200 rpm, and aeration at
1 vvm.[7]

After the initial glucose is nearly consumed (typically 24-48 hours), begin the fed-batch
feeding.[7]

Feed the concentrated glucose solution and the hydrophobic substrate at a controlled rate
to maintain a low glucose concentration (e.g., 20-40 g/L) in the fermenter.[7]

During the production phase, control the pH at 3.5-4.0 to promote the formation of
lactonic sophorolipids.[7]

Maintain the dissolved oxygen level above 20% by adjusting agitation and/or aeration.[1]

Continue the fed-batch fermentation for 7-10 days, or until sophorolipid production ceases.

[7]

Downstream Processing and Purification

The high concentration of poorly water-soluble lactonic sophorolipids often leads to the

formation of a product-rich phase, which simplifies initial recovery.[8][9]
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Extraction

Centrifuge the fermentation broth to separate the sophorolipid-rich phase from the aqueous
phase and cells.[1]

For further purification, solvent extraction can be employed. Add an equal volume of ethyl
acetate to the fermentation broth and mix vigorously.[7]

Centrifuge the mixture to separate the organic and aqueous phases.[7]
Collect the upper ethyl acetate phase containing the sophorolipids.[7]
Repeat the extraction of the aqueous phase to ensure complete recovery.[7]

Evaporate the pooled ethyl acetate fractions under reduced pressure to obtain the crude
sophorolipid extract.[7]

Purification by Crystallization

Crystallization is an effective method for obtaining high-purity lactonic sophorolipids.[10]

Dissolve the crude sophorolipid extract in a minimal amount of a suitable solvent.

Induce crystallization by adding an aqueous buffer, such as a phosphate buffer at a pH of
around 7.0.[10]

Allow crystallization to proceed, which may take several hours to overnight.[10]
Collect the lactonic sophorolipid crystals by filtration.[6][10]
Wash the crystals with cold deionized water to remove impurities.[6][10]

Dry the purified crystals under a vacuum.[6]

Analysis and Quantification

High-Performance Liquid Chromatography (HPLC) is the preferred method for the accurate

quantification and characterization of sophorolipids.[11][12]
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HPLC Method

o Sample Preparation: Dilute a known amount of the crude or purified sophorolipid extract in a
suitable solvent (e.g., ethanol, acetonitrile).[1][13] Filter the sample through a 0.22 um or
0.45 um syringe filter before injection.[6][13]

e Column: C18 reverse-phase column.[1][6]
» Mobile Phase: A gradient of acetonitrile and water, often with 0.1% formic acid.[6]
o Detection: UV detector at a wavelength of approximately 207 nm or 210 nm.[1][6]

¢ Quantification: Compare the peak areas of the samples to a standard curve prepared from
purified sophorolipids.[1]

Quantitative Data Summary

The following table summarizes typical yields and fermentation parameters from various
studies.
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Parameter Value/Range Reference
Total Sophorolipid Yield (Fed-
Up to 121.28 g/L [14]
batch)
Lactonic Sophorolipid Yield
48.07 g/L [14]
(Fed-batch)
Optimized Glucose
_ 80 g/L [14]
Concentration
Optimized Hydrophobic Source
_ , 60 g/L [14]
(Fried Waste Oil)
Optimized Yeast Extract
_ 3g/lL [14]
Concentration
Fermentation Temperature 30°C [71[14]
Fermentation pH (Production
3.5-4.0 [11131[7]
Phase)
Agitation 200 rpm [71[14]
Aeration 1vvm [7]
Fermentation Duration 7 - 10 days [11[7]

Troubleshooting
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Problem Possible Cause Solution
Optimize glucose, nitrogen,
Sub-optimal media and hydrophobic substrate
Low Yield composition or fermentation concentrations. Control pH,

parameters.

temperature, and dissolved

oxygen.

Low Proportion of Lactonic

Form

High nitrogen concentration,
high pH.

Use a lower concentration of
yeast extract (< 5 g/L).[1][4][6]
Maintain a lower pH (3.5-4.0)
during the production phase.[1]

[7]

Excessive Foaming

High agitation and aeration
rates.

Reduce agitation and aeration,
or use an antifoam agent.[1]

High Broth Viscosity

High concentration of poorly

soluble lactonic sophorolipids.

Implement in-situ product

removal strategies.

Product Loss During

Purification

Use of unsuitable solvents for

crystallization.

Use aqueous buffer systems
(e.g., phosphate buffer)
instead of ethanol for

crystallization.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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